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Compound of Interest

Compound Name: N-(3-hydroxypropyl)acetamide

Cat. No.: B076491

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-hydroxypropyl)acetamide (CAS No. 10601-73-7) is a chemical compound belonging to
the amide family. This document provides a detailed technical guide on its known properties,
synthesis, and safety information, compiled from various chemical data sources. Due to the
limited publicly available information on the biological activity of this specific compound, this
guide focuses on its chemical and physical characteristics and provides a generalized
experimental workflow for its synthesis. All quantitative data has been aggregated and is
presented in standardized tables.

Chemical and Physical Properties

N-(3-hydroxypropyl)acetamide is a solid at room temperature.[1] Its core structure consists of
an acetamide group linked to a propanol moiety. The following tables summarize the key
identifiers and physicochemical properties of the compound.

Table 1: Compound Identifiers
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Identifier Value Source

CAS Number 10601-73-7 Chemchart, Sigma-Aldrich

Molecular Formula CsH11:NO:2 Sigma-Aldrich

Molecular Weight 117.15 g/mol Sigma-Aldrich

IUPAC Name N-(3-hydroxypropyl)acetamide Chemchart

Canonical SMILES CC(=0O)NCCCO Chemchart[2]

InChl Key HEICDYOVINQLTN- Chemchart[2]
UHFFFAOYSA-N

PubChem Substance 1D 329819271 Sigma-Aldrich

MDL Number MFCDO00178451 Sigma-Aldrich

Table 2: Estimated Physicochemical Properties

The following data are estimated properties sourced from chemical databases. Experimental

validation is recommended.

Property Value Unit Source
Boiling Point 220.67 °C EPAT.E.S.T.[2]
Melting Point 80.05 °C EPI Suite[2]
Density 1.03 g/cm3 EPAT.E.S.T.[2]
Flash Point 143.49 °C EPATE.S.T.[2]
Water Solubility 1,000,000 mg/L EPI Suite[2]

Synthesis of N-(3-hydroxypropyl)acetamide

While a specific, peer-reviewed synthesis protocol for N-(3-hydroxypropyl)acetamide is not

readily available in the searched literature, a standard method for its preparation involves the

N-acetylation of 3-amino-1-propanol. This can be achieved through the reaction of 3-amino-1-

propanol with an acetylating agent such as acetic anhydride or acetyl chloride.
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General Experimental Protocol: N-acetylation of 3-
amino-1-propanol

This protocol is a generalized procedure and may require optimization.
Materials:

e 3-amino-1-propanol

e Acetic anhydride

¢ An appropriate solvent (e.g., dichloromethane, ethyl acetate, or a polar aprotic solvent)
e Abase (e.g., triethylamine or pyridine, if using acetyl chloride)

» Deionized water

» Brine solution

¢ Anhydrous magnesium or sodium sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/hexane mixture)
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a
nitrogen atmosphere, dissolve 3-amino-1-propanol in the chosen solvent. Cool the mixture in
an ice bath.

» Addition of Acetylating Agent: Slowly add acetic anhydride (1.0 to 1.2 equivalents) dropwise
to the cooled solution while stirring. If using acetyl chloride, a non-nucleophilic base (1.1
equivalents) should be added to neutralize the HCI byproduct.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
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o Work-up: Upon completion, quench the reaction by adding deionized water. If an organic
solvent was used, separate the organic layer. Wash the organic layer sequentially with a
saturated solution of sodium bicarbonate, water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.

« Purification: Purify the crude N-(3-hydroxypropyl)acetamide by silica gel column
chromatography, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in
hexane) to yield the pure product.

o Characterization: Confirm the structure and purity of the final product using analytical
techniques such as NMR spectroscopy (*H and 13C), mass spectrometry, and IR
spectroscopy.

Biological Activity and Signaling Pathways

As of the date of this document, no specific biological activities, pharmacological effects, or

signaling pathway involvements for N-(3-hydroxypropyl)acetamide have been reported in the

reviewed scientific literature. Research on various other acetamide derivatives has shown a
wide range of biological effects, including antioxidant and anti-inflammatory properties.[3]
However, such activities cannot be extrapolated to N-(3-hydroxypropyl)acetamide without
direct experimental evidence.

Safety and Handling

Based on available safety data, N-(3-hydroxypropyl)acetamide is considered hazardous.

Table 3: GHS Hazard Statements
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Hazard Code Description

H302 Harmful if swallowed.

H312 Harmful in contact with skin.
H315 Causes skin irritation.

H319 Causes serious eye irritation.
H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Handling Recommendations:
e Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.
» Store in a tightly closed container in a dry and well-ventilated place.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of N-(3-
hydroxypropyl)acetamide as described in the experimental protocol.
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(3-hydroxypropyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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